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Compound of Interest

Compound Name: 1-Chloroisoquinoline-4-carbonitrile

Cat. No.: B1590604

For distribution to: Researchers, scientists, and drug development professionals

This technical guide provides a comprehensive overview of 1-Chloroisoquinoline-4-
carbonitrile (CAS Number: 53491-80-8), a key heterocyclic building block. This document
delves into its chemical and physical properties, provides a detailed synthesis protocol,
explores its reactivity, and discusses its potential applications in medicinal chemistry and drug
discovery. The information presented herein is a synthesis of established literature and expert
analysis, designed to empower researchers in their scientific endeavors.

Core Molecular Attributes

1-Chloroisoquinoline-4-carbonitrile is a bifunctional isoquinoline derivative featuring a
reactive chlorine atom at the C1 position and a versatile nitrile group at the C4 position. This
unique substitution pattern makes it a valuable intermediate for the synthesis of more complex
molecular architectures.

Chemical and Physical Properties

A summary of the key physicochemical properties of 1-Chloroisoquinoline-4-carbonitrile is
presented in Table 1. These properties are essential for understanding its behavior in various
experimental settings.
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Property Value Source

CAS Number 53491-80-8 [1]

Molecular Formula C10HsCIN2 [1]

Molecular Weight 188.61 g/mol [1]
1-chloroisoquinoline-4-

IUPAC Name . [1]
carbonitrile

Appearance Solid (typical) [2]

Purity Typically >95% [2][3]
2-8°C, sealed in dry, dark

Storage Temperature N [2]
conditions

XLogP3-AA 2.8 [1]

Topological Polar Surface Area  36.7 A2 [1]

Synthesis of 1-Chloroisoquinoline-4-carbonitrile

The synthesis of 1-Chloroisoquinoline-4-carbonitrile can be achieved via a direct one-step
cyanochlorination of isoquinoline. This method, reported by Kirby, Tan, and Uff, provides a
direct route to the desired product, albeit with the concurrent formation of other isoquinoline
derivatives.[1][4]

Reaction Scheme: Cyanochlorination of Isoquinoline
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Reactants Products
Isoquinoline Major Rroduct 1-Chloroisoquinoline-4-carbonitrile
S02Cl2 + KCN | Byprpduct B 1-Carbamoyl-3-cyanoisoquinoline

Byproducts
P Other isoquinoline derivatives
Nucleophile (e.g., R-NHz, R-OH, R-SH)
1-Chloroisoquinoline-4-carbonitrile ¢> 1-Substituted-isoquinoline-4-carbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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